Cas no 801166-02-9 (Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)-)

Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)- structure
801166-02-9 structure
Product name:Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)-
CAS No:801166-02-9
MF:C13H17N3
MW:215.29418
CID:712806
PubChem ID:136262363

Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)-
    • Cyclohepta[b]pyrrole,3-(2-aminoethyl)-1,8-dihydro-2-methyl-8-(methylimino)- (8CI)
    • Cyclohepta[b]pyrrole,3-(2-aminoethyl)-1,8-dihydro-2-methyl-8-(methylimino)-(8ci)
    • 801166-02-9
    • Inchi: InChI=1S/C13H17N3/c1-9-10(7-8-14)11-5-3-4-6-12(15-2)13(11)16-9/h3-6,16H,7-8,14H2,1-2H3
    • InChI Key: LDAUBDWSWAEVFU-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=C(N1)C(=NC)C=CC=C2)CCN

Computed Properties

  • Exact Mass: 215.142247555g/mol
  • Monoisotopic Mass: 215.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.2Ų

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